2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide

• IUPAC Name: 2-chloro-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C18H14ClN3O2/c1-12-6-11-17(22-21-12)24-14-9-7-13(8-10-14)20-18(23)15-4-2-3-5-16(15)19/h2-11H,1H3,(H,20,23)
• InChI Key: RBYDRCRMMBWYDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H14ClN3O2
• Molecular Weight: 339.8 g/mol

Description

2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide is a chemical compound with a molecular formula C19H15ClN2O2. It is a potent inhibitor of the protein kinase B-Raf, which is involved in the regulation of cell growth and differentiation. The compound has been studied extensively for its potential use in cancer therapy.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide involves the inhibition of the protein kinase B-Raf. This enzyme is involved in the regulation of cell growth and differentiation, and its overexpression has been implicated in the development of various types of cancer. By inhibiting B-Raf, 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide have been extensively studied. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having little or no effect on normal cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide for lab experiments is its potent inhibitory activity against B-Raf. This makes it a useful tool for studying the role of B-Raf in cancer development and progression. However, one limitation of the compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide. One area of interest is the development of more potent and selective inhibitors of B-Raf, which could have greater efficacy and fewer side effects. Another area of interest is the investigation of the compound's potential use in combination with other cancer drugs, which could enhance their efficacy and reduce the development of drug resistance. Finally, further studies are needed to better understand the biochemical and physiological effects of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide, in order to identify new targets for cancer therapy.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 6-methyl-3-pyridazinecarboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with 4-aminophenol to yield the final product.

Scientific Research Applications

2-chloro-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of a wide range of cancer cells, including melanoma, breast cancer, and lung cancer cells. The compound has also been studied for its potential use in combination with other cancer drugs to enhance their efficacy.